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Compound of Interest

Compound Name: 4-(4-Aminophenyl)butyric acid

Cat. No.: B081575 Get Quote

Essential Safety and Handling Guide for 4-(4-
Aminophenyl)butyric Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-(4-Aminophenyl)butyric acid. Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Hazard Identification
4-(4-Aminophenyl)butyric acid is classified with the following hazards:

Causes skin irritation.[1][2][3][4]

Causes serious eye irritation.[1][2][3][4][5]

May cause respiratory irritation.[1][2][3][4]

May cause an allergic skin reaction.[5][6]

Harmful if swallowed or inhaled.[5][6]

Suspected of causing genetic defects.[6]

May cause damage to organs through prolonged or repeated exposure.[6]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risk. The following table summarizes the

recommended equipment when handling 4-(4-Aminophenyl)butyric acid.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields.[3][4][5][7] A face shield

may be necessary where

splash potential exists.[8]

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2][3][4]

[9]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[5][7]

Prevents skin contact, which

can cause irritation and

potential allergic reactions.[1]

[2][3][4]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher-level respirator.

[3][4][7][9]

Minimizes the inhalation of fine

particles, which can cause

respiratory tract irritation.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved

shirt, and long pants.[7]

Chemical-resistant boots may

be required for extensive

handling.[5]

Provides a barrier against

accidental skin contact.[5][7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling this compound is crucial for safety and experimental

success.

Preparation:

Ensure all work with 4-(4-Aminophenyl)butyric acid is conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1][5][7]

Verify that a safety shower and eye wash station are readily accessible.[5]
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Assemble all necessary equipment and reagents before beginning.

Don all required PPE as detailed in the table above.

Handling the Compound:

When weighing or transferring the solid material, do so carefully to minimize the

generation of dust.[7]

Avoid breathing any dust or vapor.[5]

Prevent all contact with eyes, skin, and clothing.[5]

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Clean the work area, decontaminating all surfaces and equipment used.

Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal of 4-(4-Aminophenyl)butyric acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification: All materials contaminated with 4-(4-Aminophenyl)butyric acid,

including unused product, empty containers, and spill cleanup materials, must be treated as

hazardous waste.[10]

Containerization: Collect waste in a designated, compatible, and clearly labeled hazardous

waste container.[10] The label must include "Hazardous Waste" and the full chemical name.

[10]

Disposal Method: Do not dispose of the material down the drain or into the environment.[7]

The recommended disposal method is to dissolve or mix the material with a combustible
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solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Always follow federal, state, and local regulations for hazardous waste disposal.[1]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Remove contaminated clothing and wash the affected skin with generous

amounts of soap and water.[1][5] If skin irritation or a rash occurs, get medical advice.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Spill: Evacuate the area. Wear appropriate respiratory protection, chemical-resistant gloves,

and eye protection.[5] Carefully scoop up the solid material into a suitable container for

disposal. Ventilate the area and wash the spill site after material pickup is complete.[5]

Visual Workflow for Safe Handling
The following diagram outlines the logical steps for safely handling 4-(4-Aminophenyl)butyric
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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